Cas no 1893570-83-6 (2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol)
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
- EN300-1917480
- 1893570-83-6
-
- Inchi: 1S/C11H12BrNO/c1-13-7-9(11(14)6-12)8-4-2-3-5-10(8)13/h2-5,7,11,14H,6H2,1H3
- InChI Key: UQSHGVFVMHSKFH-UHFFFAOYSA-N
- SMILES: BrCC(C1=CN(C)C2C=CC=CC1=2)O
Computed Properties
- Exact Mass: 253.01023g/mol
- Monoisotopic Mass: 253.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.2Ų
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917480-0.05g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 0.05g |
$1188.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-0.1g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 0.1g |
$1244.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-0.25g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 0.25g |
$1300.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-0.5g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 0.5g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-1.0g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-1917480-2.5g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 2.5g |
$2771.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-5.0g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-1917480-10.0g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 10g |
$6082.0 | 2023-05-31 | ||
| Enamine | EN300-1917480-1g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 1g |
$1414.0 | 2023-09-17 | ||
| Enamine | EN300-1917480-5g |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol |
1893570-83-6 | 5g |
$4102.0 | 2023-09-17 |
2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol
2-Bromo-1-(1-Methyl-1H-lndol-3-Yl)ethan-1-Ol: A Comprehensive Overview
The compound 2-bromo-1-(1-methyl-1H-lndol-3-yl)ethan-1-ol, identified by the CAS number 1893570-83-6, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the broader category of indole derivatives, which have garnered considerable attention in recent years due to their unique structural properties and bioactivity. The molecule's structure, comprising a bromine atom, an indole ring, and a hydroxyl group, makes it a valuable intermediate in organic synthesis and a promising candidate for drug discovery.
The synthesis of 2-bromo-1-(1-methyl-1H-lndol-3-yl)ethan-1-ol typically involves multi-step reactions, often starting from indole precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of these processes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound. Such methods are not only cost-effective but also align with the growing demand for sustainable chemical practices.
In terms of applications, this compound has shown remarkable versatility. Its bromine atom serves as an excellent leaving group, making it ideal for nucleophilic substitution reactions—a key step in many drug development pipelines. Additionally, the presence of the indole ring imparts unique electronic properties, which can be exploited in designing bioactive molecules. Recent studies have highlighted its potential as a precursor for anti-cancer agents, where its ability to modulate specific cellular pathways has been demonstrated.
The pharmacological properties of 2-bromo-1-(1-methyl-lH-lndol - 3 - yl) ethan - 1 - ol are currently under intensive investigation. Researchers have found that its methylated indole moiety contributes to enhanced stability and bioavailability, making it a favorable candidate for drug delivery systems. Furthermore, its hydroxyl group can be functionalized to target specific receptors or enzymes, thereby expanding its therapeutic applications.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates being identified through advanced spectroscopic techniques. This knowledge is essential for developing strategies to mitigate any potential environmental risks associated with its use.
In conclusion, 2-bromo-l-(l-methyl-lH-lndol - 3 - yl) ethan - l - ol stands as a testament to the ingenuity of modern organic chemistry. Its structural features and versatile reactivity make it a valuable asset in both academic research and industrial applications. As ongoing research continues to unravel its full potential, this compound is poised to play an increasingly significant role in advancing chemical science and therapeutic innovation.
1893570-83-6 (2-bromo-1-(1-methyl-1H-indol-3-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)